5-isopropyl-2-methoxy-4-methyl-N-(3-morpholinopropyl)benzenesulfonamide
Overview
Description
5-isopropyl-2-methoxy-4-methyl-N-(3-morpholinopropyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H30N2O4S and its molecular weight is 370.51. The purity is usually 95%.
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Scientific Research Applications
Photochemical Decomposition of Sulfamethoxazole
Sulfamethoxazole, a sulfonamide antibiotic, undergoes photochemical decomposition, resulting in various photoproducts. This study indicates the photolability of sulfonamides and their potential environmental impacts (Wei Zhou & D. Moore, 1994).
Cognitive Enhancing Properties
SB-399885, a sulfonamide derivative, shows high affinity for human recombinant and native 5-HT6 receptors, indicating its potential as a cognitive enhancer. This demonstrates the therapeutic utility of sulfonamide derivatives in treating cognitive deficits associated with conditions like Alzheimer's disease and schizophrenia (W. Hirst et al., 2006).
PI3K Inhibitors for Treating Cough or Idiopathic Pulmonary Fibrosis
Phosphatidylinositol 3-kinase inhibitors, a class including certain sulfonamide derivatives, are explored for treating idiopathic pulmonary fibrosis and cough, showcasing the potential of sulfonamides in addressing pulmonary conditions (P. Norman, 2014).
Antimicrobial and Antifungal Activities
Novel sulfonamides have been synthesized and tested for their antimicrobial and antifungal activities, indicating the role of sulfonamide derivatives in developing new therapeutic agents for infectious diseases (M. Zareef et al., 2007).
Inhibition of Carbonic Anhydrase IX
Ureido benzenesulfonamides incorporating 1,3,5-triazine moieties have been identified as potent inhibitors of carbonic anhydrase IX, a target for anticancer agents. This highlights the utility of sulfonamide derivatives in cancer therapy (Nabih Lolak et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
2-methoxy-4-methyl-N-(3-morpholin-4-ylpropyl)-5-propan-2-ylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N2O4S/c1-14(2)16-13-18(17(23-4)12-15(16)3)25(21,22)19-6-5-7-20-8-10-24-11-9-20/h12-14,19H,5-11H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRFIBORYMRUCLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C(C)C)S(=O)(=O)NCCCN2CCOCC2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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